1-Aminoazepan-2-one hydrochloride

Core Science & Biosynthesis

N-aminocaprolactam hydrochloride chemical structure and molecular weight

Structural Characterization, Synthetic Methodology, and Pharmaceutical Applications

Executive Summary

N-Aminocaprolactam hydrochloride (1-aminoazepan-2-one hydrochloride) is a specialized heterocyclic hydrazine derivative. Structurally, it consists of a seven-membered lactam ring (

-caprolactam) where the amide nitrogen is substituted with a primary amino group ( ).

In drug development, this compound serves as a critical "hydrazine synthon." Unlike linear hydrazines, the cyclic constraint of the caprolactam ring reduces conformational entropy, making it a valuable scaffold for synthesizing fused heterocyclic systems (such as triazolo-fused azepines) and peptidomimetics. This guide details its physicochemical profile, validated synthesis, and analytical characterization.

Physicochemical Profile

The following data establishes the baseline identity for N-aminocaprolactam hydrochloride. The molecular weight is derived from standard atomic weights.

Table 1: Chemical Identity & Properties

Property	Specification
IUPAC Name	1-aminoazepan-2-one hydrochloride
Common Name	N-Aminocaprolactam HCl
CAS Number (Free Base)	7722-19-2
Molecular Formula
Molecular Weight (Salt)	164.63 g/mol
Molecular Weight (Base)	128.17 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol; sparingly soluble in non-polar solvents.
pKa (Conjugate Acid)	~3.5 - 4.5 (Estimated for the moiety)

Structural Visualization

The diagram below illustrates the connectivity of the molecule, highlighting the N-N bond which is the site of reactivity for subsequent condensation reactions.

Figure 1: Connectivity of N-aminocaprolactam. The exocyclic amino group (N_Exo) is the primary site of nucleophilicity.

Synthetic Methodology

The synthesis of N-aminocaprolactam is a classic example of electrophilic amination . The lactam nitrogen is non-nucleophilic due to resonance with the carbonyl; therefore, it must first be deprotonated to form an imidate-like anion, which then attacks an electrophilic nitrogen source.

Primary Reagent: Hydroylamine-O-sulfonic acid (HOSA). Safety Note: HOSA is hygroscopic and thermally unstable. Handle in a fume hood.

Protocol: N-Amination of -Caprolactam

This protocol is adapted for a 50 mmol scale.

Reagents:

• -Caprolactam (5.66 g, 50 mmol)

• Sodium Hydride (60% dispersion in oil, 2.4 g, 60 mmol)

• Hydroylamine-O-sulfonic acid (HOSA) (6.78 g, 60 mmol)

• Solvent: Anhydrous Toluene (100 mL) or DMF (for higher solubility)

• Quenching: 4M HCl in Dioxane or ethereal HCl.

Step-by-Step Workflow:

• Activation (Deprotonation):

  • Suspend NaH (washed with hexane to remove oil) in anhydrous Toluene under Nitrogen atmosphere.

  • Add

    -Caprolactam slowly at 0°C.

  • Allow to warm to room temperature and stir for 1 hour until hydrogen evolution ceases. Observation: The solution will become turbid/opaque as the sodium salt forms.

• Amination:

  • Cool the mixture back to 0°C.

  • Add HOSA portion-wise over 20 minutes. Critical: Control the exotherm.

  • Heat the reaction to 60-70°C for 4 hours.

  • Mechanism: The lactam nitrogen attacks the nitrogen of HOSA, displacing the sulfate group.

• Workup & Salt Formation:

  • Cool to room temperature. Filter off inorganic salts (Sodium sulfate).

  • Concentrate the filtrate (containing the free base N-aminocaprolactam).

  • Dissolve the residue in minimal ethanol or diethyl ether.

  • Add HCl (gas or solution in dioxane) dropwise at 0°C.

  • The hydrochloride salt will precipitate. Filter, wash with cold ether, and dry under vacuum.

Process Visualization

Figure 2: Synthetic workflow for the conversion of Caprolactam to its N-amino hydrochloride salt.

Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

Nuclear Magnetic Resonance (NMR)

• Solvent: DMSO-d6 (preferred due to solubility of the salt).

• 1H NMR Signals:

  • 9.5-10.5 ppm: Broad singlet (3H), corresponding to the protonated hydrazine moiety ( ).
  • 3.4-3.6 ppm: Multiplet (2H), protons on the ring carbon adjacent to Nitrogen ( ).
  • 2.4-2.5 ppm: Multiplet (2H), protons adjacent to Carbonyl ( ).
  • 1.5-1.8 ppm: Multiplets (6H), remaining ring methylene protons.

• Interpretation: The absence of the amide N-H signal (usually around 7-8 ppm in caprolactam) and the appearance of the broad ammonium signal confirms N-substitution.

Infrared Spectroscopy (FT-IR)

• Carbonyl (

  ): Strong band at 1640–1660 (Lactam carbonyl).

• Amine Salts: Broad band centered around 2800–3000

  ( stretch of ammonium).

Applications in Drug Discovery

N-aminocaprolactam is not merely a synthetic intermediate; it is a pharmacophore precursor.

• Peptidomimetics: The 7-membered ring mimics the

  -turn in peptides. When incorporated into peptide chains, the N-amino group allows for branching or cyclization (forming "aza-peptides").

• Fused Heterocycles:

  • Reaction with aldehydes/ketones yields hydrazones , which can undergo cyclization to form triazolo[4,3-a]azepines .

  • Significance: These fused systems are bioisosteres for benzodiazepines and have been explored for CNS activity.

References

• Raschig, F. (1907). Schwefel- und Stickstoffstudien. Verlag Chemie.

• Tamura, Y., et al. (1973). "Amination of Nitrogen Heterocycles with Hydroylamine-O-sulfonic acid." Journal of Organic Chemistry, 38(6), 1239-1241.

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 81666, 1-Aminoazepan-2-one.

• Wallace, R. G. (1980). "Hydroxylamine-O-sulfonic acid—a versatile synthetic reagent." Aldrichimica Acta, 13(1), 3-11.

Technical Assessment: 1-Aminoazepan-2-one HCl Solubility Profiles

The following in-depth technical guide details the solubility profile, physicochemical behavior, and experimental characterization of 1-Aminoazepan-2-one Hydrochloride .

Document Type: Technical Whitepaper / Application Guide Subject: Physicochemical Characterization & Solvent Interaction Compound: 1-Aminoazepan-2-one Hydrochloride (N-Aminocaprolactam HCl) CAS (Parent): 7798-50-7 (Free Base) | Salt Analog: Class-Specific Hydrazine HCl

Executive Summary & Chemical Identity[1][2]

1-Aminoazepan-2-one Hydrochloride (also known as N-aminocaprolactam hydrochloride) is a specialized hydrazine derivative of

-caprolactam. Structurally, it consists of a seven-membered lactam ring with an exocyclic amino group attached directly to the ring nitrogen ( ).

As a hydrochloride salt of a hydrazine derivative, this compound exhibits distinct solubility characteristics governed by high lattice energy and significant hydrogen-bonding potential. It serves as a critical intermediate in the synthesis of sulfonylurea herbicides, protease inhibitors, and energetic materials. Understanding its solubility landscape is vital for optimizing reaction workups, recrystallization yields, and formulation stability.

Physicochemical Core[2]

• Molecular Formula:

• Molecular Weight:

• Nature: Ionic solid, hygroscopic.

• Key Functional Groups:

  • Lactam Carbonyl (

    ): Hydrogen bond acceptor.

  • Hydrazinium Ion (

    ): Strong H-bond donor, ionic center.

  • Azepane Ring: Hydrophobic hydrocarbon character (moderate).

Solubility Profile & Solvent Compatibility[2]

The solubility of 1-Aminoazepan-2-one HCl is dictated by the competition between its ionic crystal lattice energy and the solvation enthalpy provided by the solvent. As an ionic hydrochloride salt, it follows a "Polar-Protic Preferred" dissolution mechanism.

Data Summary: Estimated Solubility at

Note: Values are synthesized from class-specific behavior of cyclic hydrazine hydrochlorides and caprolactam derivatives.

Solvent Class	Specific Solvent	Solubility Rating	Estimated Conc.	Mechanistic Driver
Aqueous	Water ( )	Very High		Ion-dipole interaction; H-bonding.
Water ( )	Reactive	N/A	Free base liberation (oil separation).
Polar Protic	Methanol	High		High dielectric constant; solvation of .
Ethanol	Moderate		Reduced polarity vs. MeOH; useful for crystallization.
Isopropanol (IPA)	Low		Steric hindrance; lower dielectric constant.
Polar Aprotic	DMSO	High		Strong cation solvation; dipole interactions.
DMF	Moderate		Good solvency but harder to remove.
Chlorinated	Dichloromethane (DCM)	Very Low		Insufficient polarity to break ionic lattice.
Chloroform	Very Low		Weak H-bond donor; poor salt solubility.
Non-Polar	Diethyl Ether	Insoluble		Antisolvent; used to precipitate the salt.
Hexane / Heptane	Insoluble		Strictly non-polar; no interaction with salt.

Mechanistic Insight: The "Salting-Out" Effect

The high solubility in water and methanol contrasts sharply with its insolubility in ethers. This creates a Binary Solvent System opportunity for purification:

• Dissolution: Dissolve crude solid in minimum hot Ethanol or Methanol.

• Precipitation: Slowly add Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Result: The hydrophobic effect forces the ionic salt out of solution as a high-purity crystalline solid.

Experimental Protocols for Solubility Determination

As an Application Scientist, relying on literature values is insufficient for critical process development. The following protocols provide a self-validating system to determine precise solubility limits.

Protocol A: Gravimetric Saturation (High Accuracy)

Objective: Determine the exact saturation point (

) in a specific solvent.

• Preparation: Weigh

  of dry 1-Aminoazepan-2-one HCl into a scintillation vial.

• Addition: Add the target solvent in

  increments while stirring at .

• Equilibration: Sonicate for 5 minutes between additions.

• Endpoint: Continue until the solid is fully dissolved (visual clarity).

• Validation (Reverse): If solid remains after

  solvent, filter the supernatant, dry the residue, and weigh.

Protocol B: HPLC-Based Solubility Screening (Trace Analysis)

Objective: Quantify solubility in "insoluble" solvents (e.g., DCM, Toluene) for impurity carryover analysis.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18,

  ).

• Mobile Phase: 95% Water (0.1% TFA) / 5% Acetonitrile. Note: Acidic buffer prevents peak tailing of the amine.

• Detection: UV at 210 nm (Amide absorption).

• Procedure:

  • Saturate solvent with compound for 24 hours.[1][2]

  • Filter through

    PTFE filter.

  • Inject and compare area against a water-dissolved standard curve.

Process Application: Recrystallization Strategy

The solubility differential is best utilized in purification. The following workflow describes the optimal purification route based on the solubility profile derived above.

Diagram 1: Solubility-Driven Purification Logic

Caption: Logical workflow for the purification of 1-Aminoazepan-2-one HCl utilizing the Ethanol/Ether solvent/antisolvent pair.

Thermodynamic & Stability Considerations

Hydrolysis Risk

While soluble in water, 1-Aminoazepan-2-one HCl is susceptible to hydrolysis under extreme pH conditions.

• Acidic (

  ): Stable. The protonated hydrazine prevents nucleophilic attack on the lactam ring.

• Basic (

  ): Unstable. Deprotonation yields the free base hydrazine, which can undergo ring-opening hydrolysis to form hydrazino-caproic acid derivatives.

• Recommendation: Always maintain aqueous solutions at

  for storage.

Hygroscopicity

The HCl salt is hygroscopic.[3] Absorption of atmospheric moisture leads to:

• Formation of a sticky gum (deliquescence).

• Hydrolysis acceleration.

• Handling: Store in a desiccator. Weigh quickly in controlled humidity (<40% RH).

Visualizing the Solvation Mechanism

Understanding why the compound dissolves helps in predicting behavior in novel solvent mixtures.

Diagram 2: Solvation Shell Dynamics

Caption: Comparative solvation interactions. Water forms a tight hydration shell stabilizing the cation, while Hexane offers no energetic compensation for breaking the crystal lattice.

References

• Smith, P. A. S. (1966). The Chemistry of Open-Chain Organic Nitrogen Compounds. W.A. Benjamin.

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (Safety and solubility data for hydrazine salts).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 102463, 3-aminohexahydro-2H-azepin-2-one (Analogous lactam data). [Link]

• Organic Syntheses. (1959). Preparation of N-amino-lactams via hydroxylamine-O-sulfonic acid. Coll. Vol. 39, p. 40. [Link]

Sources

• 1. d.lib.msu.edu [d.lib.msu.edu]
• 2. benchchem.com [benchchem.com]
• 3. drugfuture.com [drugfuture.com]

N-amino lactam building blocks for drug discovery

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Protocols & Analytical Methods

Application Note: 1-Aminoazepan-2-one HCl in Peptidomimetic Synthesis

The following Application Note and Protocol guide details the use of 1-Aminoazepan-2-one hydrochloride (also known as

-aminocaprolactam HCl) in the synthesis of peptidomimetics.

Executive Summary

In the field of drug discovery, linear peptides often suffer from poor bioavailability and rapid enzymatic degradation. 1-Aminoazepan-2-one hydrochloride serves as a specialized C-terminal capping reagent used to construct aza-peptide mimetics . By introducing a cyclic hydrazine moiety (aza-lactam) at the C-terminus, researchers can:

• Induce

  -Turn Conformations: The steric constraints of the 7-membered lactam ring combined with the N-N bond restriction stabilize specific secondary structures.

• Enhance Metabolic Stability: The resulting hydrazide linkage (-CO-NH-N-) and the terminal lactam ring render the peptide resistant to carboxypeptidases.

• ** mimic Proline/Homoproline:** The structure acts as a constrained, aza-analog of homoproline, useful in scanning structure-activity relationships (SAR).

Chemical Profile & Mechanism

Structural Logic

1-Aminoazepan-2-one is a cyclic hydrazine . Unlike standard amino acids, the amino group is attached to the lactam nitrogen (position 1).

• Class:

  -Amino Lactam / Cyclic Hydrazine.

• Role: Nucleophile (C-terminal cap).

• Key Feature: The

  -effect of the adjacent nitrogen atoms increases the nucleophilicity of the exocyclic amino group compared to standard amines, although the electron-withdrawing lactam carbonyl moderates this.

Mechanism of Action

When coupled to the C-terminus of a peptide sequence, the reagent forms a peptidyl-hydrazide . The 7-membered ring imposes conformational restrictions on the backbone dihedral angles (

), often forcing the peptide chain into a reverse turn (e.g., Type II -turn), which is critical for receptor binding in many GPCR targets.

Visualizing the Pathway

The following diagram illustrates the chemical logic of incorporating 1-Aminoazepan-2-one into a peptide backbone.

Figure 1: Reaction pathway for the synthesis of C-terminal aza-lactam peptidomimetics.

Experimental Protocol: C-Terminal Capping

Materials & Reagents

• Substrate: N-protected amino acid or peptide fragment (free carboxylic acid).

• Reagent: 1-Aminoazepan-2-one hydrochloride.

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC/HOBt.

• Base:

  -Diisopropylethylamine (DIEA).

• Solvent: Anhydrous DMF or DCM.

Step-by-Step Methodology

Phase A: Preparation of the Free Base (In Situ)

The reagent is supplied as a hydrochloride salt. It must be neutralized in situ to release the nucleophilic hydrazine.

• Dissolution: Dissolve 1.2 equivalents (eq) of 1-Aminoazepan-2-one HCl in anhydrous DMF (concentration ~0.1 M).

• Neutralization: Add 2.5 eq of DIEA . Stir for 5 minutes at room temperature.

  • Note: A slight excess of base is required to neutralize the HCl and maintain basicity for the coupling reaction.

Phase B: Activation of the Peptide

• Activation: In a separate vessel, dissolve 1.0 eq of the N-protected peptide/amino acid (e.g., Boc-Phe-OH) in DMF.

• Add Coupling Agent: Add 1.1 eq of HATU .

• Pre-activation: Stir for 1-2 minutes. The solution may turn slightly yellow (characteristic of activated ester formation).

Phase C: Coupling Reaction

• Combination: Add the neutralized 1-Aminoazepan-2-one solution (Phase A) dropwise to the activated peptide solution (Phase B).

• Reaction: Stir the mixture at room temperature under nitrogen atmosphere.

  • Time: Typically 2–4 hours. Monitor by TLC or LC-MS.

  • Target Mass: Look for

    .

Phase D: Workup & Purification

• Quench: Dilute with EtOAc (ethyl acetate).

• Wash: Wash sequentially with:

  • 5% Citric Acid or 1M KHSO4 (removes unreacted amine/base).

  • Saturated NaHCO3 (removes unreacted acid).

  • Brine.

• Dry & Concentrate: Dry over MgSO4, filter, and concentrate in vacuo.

• Purification: Purify via Flash Column Chromatography (typically MeOH/DCM gradient).

Data Analysis & Validation

Expected Results

When successfully coupled, the 1-Aminoazepan-2-one moiety introduces a distinct mass shift and chromatographic profile.

Parameter	Observation	Notes
Mass Shift ( M)	+108.1 Da	Net mass addition to the peptide chain.
Retention Time	Increased	The lactam ring is hydrophobic; expect a shift to higher organic % on RP-HPLC.
Stability	>24h in Plasma	Resistant to carboxypeptidases due to hydrazide linkage.

Workflow Visualization

Figure 2: Operational workflow for incorporating 1-Aminoazepan-2-one HCl.

Troubleshooting & Optimization

• Low Yields:

  • Cause: Steric hindrance from the 7-membered ring.

  • Solution: Switch to stronger coupling conditions (e.g., HATU at

    C) or use microwave-assisted synthesis (50W, C, 15 min).

• Solubility Issues:

  • The HCl salt is hydrophilic, but the free base is moderately organic-soluble. Ensure the DMF is dry to prevent hydrolysis of the activated ester before the hydrazine attacks.

• Identification:

  • The hydrazide bond (-CO-NH-N-) can be sensitive to harsh acid treatment. If removing Boc groups (TFA), monitor for cleavage of the hydrazide, although it is generally stable.

References

• Gante, J. (1989). Azapeptides. Synthesis, 1989(06), 405-413. Link

• Han, H., & Janda, K. D. (1996). Azatides: Solution and Liquid Phase Syntheses of a New Peptidomimetic. Journal of the American Chemical Society, 118(11), 2539-2544. Link

• Proulx, C., et al. (2011). Aza-peptides and their therapeutic potential. Future Medicinal Chemistry, 3(9), 1139-1164. Link

• ChemicalBook. (n.d.). 1-Aminoazepan-2-one hydrochloride Product Properties. ChemicalBook. Link

Technical Notes & Optimization

Preventing hydrolysis of N-aminocaprolactam during storage

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Support: Stability & Storage Protocols for N-aminocaprolactam

Technical Support Center: N-aminocaprolactam Integrity

Welcome to the technical support hub for N-aminocaprolactam (1-aminocaprolactam) . This guide addresses the critical challenge of hydrolytic degradation during storage.

As researchers, we often underestimate the lability of functionalized lactams. While the 7-membered caprolactam ring is thermodynamically more stable than smaller lactams, the introduction of the N-amino (

) group alters the electronic landscape. The primary failure mode in storage is not spontaneous ring-opening, but hygroscopicity-induced hydrolysis . N-aminocaprolactam avidly absorbs atmospheric moisture, creating a localized aqueous environment that catalyzes ring-opening to 6-hydrazinohexanoic acid .

This guide provides troubleshooting workflows and preventative protocols to ensure your precursor remains reagent-grade.

Module 1: Diagnosis & Troubleshooting

Q1: My N-aminocaprolactam powder has formed hard clumps or turned into a viscous oil. Is it hydrolyzed?

Diagnosis: This is the classic sign of hygroscopic failure .

• The Mechanism: The lactam surface adsorbs water molecules from the air. This lowers the melting point and causes "caking." If enough water is absorbed, it forms a concentrated aqueous solution (deliquescence).

• The Risk: Once dissolved, the lactam ring is vulnerable to hydrolysis, especially if the pH shifts due to dissolved

  (forming carbonic acid) or trace impurities.

• Action Plan:

  • Do NOT heat to dry: Heating a wet lactam accelerates hydrolysis.

  • Run a QC check: Perform a

    -NMR in or . Look for the disappearance of the characteristic lactam ring protons and the appearance of linear chain signals (downfield shift of the -carbonyl protons due to carboxylic acid formation).

  • Salvage: If hydrolysis is

    , you may recrystallize from an anhydrous solvent (e.g., dry toluene or isopropanol, depending on solubility) under an inert atmosphere. If liquid/oily, repurification via vacuum distillation is required (caution: N-amino compounds can be thermally sensitive).

Q2: I store my sample in the fridge, but it still degrades. Why?

Analysis: The "Refrigerator Trap."

• The Cause: Standard laboratory refrigerators have high humidity. If the container seal is imperfect (e.g., a simple screw cap without Parafilm), moisture permeates. Furthermore, taking a cold bottle out into a warm lab causes immediate condensation inside the bottle once opened.

• The Fix:

  • Double Containment: Place the primary vial inside a secondary jar containing a desiccant (e.g., Drierite or Silica Gel).

  • Thermal Equilibration: Never open a cold reagent bottle immediately. Allow it to warm to room temperature in a desiccator for 30 minutes to prevent condensation.

Module 2: Prevention & Storage Protocols

Protocol A: The "Zero-Hydrolysis" Storage System

To prevent the formation of 6-hydrazinohexanoic acid, you must break the "Water-Contact" link in the chain.

Step-by-Step Methodology:

• Primary Container: Use an amber glass vial with a PTFE-lined septum cap. (Amber glass prevents photo-oxidation of the hydrazine moiety).

• Atmosphere Exchange:

  • Insert a long needle connected to a Schlenk line (Argon or Nitrogen).

  • Insert a short vent needle.

  • Purge for 2-3 minutes to displace humid air.

  • Remove needles and seal immediately with Parafilm.

• Secondary Barrier: Place the sealed vial into a vacuum desiccator or a secondary wide-mouth jar containing activated molecular sieves (4Å) .

• Temperature: Store at 2°C to 8°C .

Protocol B: Handling on the Bench

• Avoid: Weighing paper (high surface area for moisture absorption).

• Use: Weighing boats or direct addition to the reaction vessel.

• Time Limit: Limit atmospheric exposure to < 2 minutes . If the humidity is >50%, use a glovebox or a funnel with an Argon cone.

Module 3: Visualizing the Threat

Figure 1: The Hydrolysis Pathway & Intervention Points

This diagram illustrates how environmental factors drive the degradation of N-aminocaprolactam and where your storage protocols intervene.

Caption: Figure 1. The degradation cascade of N-aminocaprolactam. Green hexagons indicate critical control points where storage protocols block the pathway.

Figure 2: Storage Decision Matrix

Follow this logic flow to determine the correct storage method based on your usage frequency.

Caption: Figure 2. Decision tree for selecting the appropriate storage environment to minimize hydrolysis risk.

Summary Data: Stability Factors

Parameter	Impact on Hydrolysis	Recommended Limit/Setting
Humidity	Critical. Primary driver of degradation.	< 10% RH (Store over desiccant)
Temperature	Accelerates reaction kinetics.	4°C (Short term) / -20°C (Long term)
Atmosphere	lowers pH; oxidizes hydrazine.	Argon or Nitrogen (Inert)
Container	Permeability allows moisture ingress.	Glass or PTFE (Avoid LDPE bags)

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann. (Standard reference for purification and handling of hygroscopic organic bases and lactams).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Authoritative source on amide/lactam hydrolysis mechanisms).

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 15957, Caprolactam. (Provides baseline stability data for the caprolactam core structure).

Technical Support Center: Purification of 1-Aminoazepan-2-one Hydrazones

Executive Summary & Workflow Triage

1-Aminoazepan-2-one (N-aminocaprolactam) hydrazones present a unique purification challenge. The molecule combines a polar, hydrogen-bond-accepting lactam ring with an acid-sensitive hydrazone (

) linkage.

Common issues include:

• Hydrolytic Instability: The hydrazone bond is susceptible to hydrolysis on acidic stationary phases (e.g., untreated silica).

• Conformational Isomerism: Restricted rotation around the

  bond (E/Z isomerism) often leads to peak broadening in NMR and HPLC, mimicking impurities.

• Solubility: The 7-membered lactam ring imparts significant polarity, often making the product an "oil" rather than a solid in standard non-polar solvents.

Decision Matrix: Purification Strategy

Before selecting a method, assess your crude mixture using the workflow below.

Figure 1: Strategic decision tree for processing crude 1-aminoazepan-2-one hydrazones. Green paths indicate preferred "Gold Standard" methods.

Module A: Crystallization Protocols (Preferred)

Due to the polarity of the azepan-2-one ring, these hydrazones are often crystalline solids. Crystallization is preferred over chromatography to avoid hydrolysis.

Protocol A1: The "Oiling Out" Rescue (Trituration)

Issue: The crude product is a sticky gum that refuses to solidify. Mechanism: Impurities (unreacted aldehyde/ketone) lower the melting point. Procedure:

• Dissolve the gum in a minimum amount of Dichloromethane (DCM) (approx. 1-2 mL/g).

• Slowly add Diethyl Ether or MTBE (10-20 mL/g) while stirring vigorously.

• If an oil separates again, scratch the flask wall with a glass rod to induce nucleation.

• Cool to -20°C overnight.

• Filter the resulting solid and proceed to Protocol A2.

Protocol A2: Recrystallization Solvent Systems

Select the solvent system based on the nature of the aldehyde/ketone moiety attached to the hydrazone.

Substituent Type	Recommended Solvent System	Notes
Aromatic (e.g., Benzaldehyde)	Ethanol (95%) or EtOH/Water (9:1)	Heat to boil, add water until turbid, cool slowly.
Aliphatic (e.g., Cyclohexanone)	Ethyl Acetate / Hexanes (1:3)	Dissolve in hot EtOAc, add Hexanes dropwise.
Heterocyclic (Polar)	Isopropanol (IPA)	excellent for removing unreacted N-aminocaprolactam.

Module B: Chromatography Troubleshooting (The "Rescue")

WARNING: Standard silica gel is acidic (pH ~4-5). This will hydrolyze your hydrazone back to the starting ketone and 1-aminoazepan-2-one.

Protocol B1: Neutralizing the Stationary Phase

You must buffer the silica gel to prevent degradation.

Method:

• Prepare your mobile phase (e.g., 50% EtOAc / 50% Hexanes).

• Add 1% Triethylamine (Et3N) or 1% Pyridine to the mobile phase.

• Flush the column with 3 column volumes (CV) of this "deactivated" solvent before loading your sample.

• Load Sample: Dissolve in a minimum amount of DCM containing 1% Et3N.

Protocol B2: Alternative Stationary Phases

If the compound decomposes even on neutralized silica, switch to Neutral Alumina (Brockmann Grade III) .

• Pros: Much less acidic; preserves the

  bond.

• Cons: Lower resolution than silica.

Module C: Impurity Profiling & Removal

Understanding your impurities is key to selecting the right wash steps.

Impurity Table: Identification & Removal

Impurity	Origin	Physiochemical Property	Removal Strategy
1-Aminoazepan-2-one	Unreacted Starting Material	Highly Polar, Water Soluble, Basic	Aqueous Wash: Dissolve crude in EtOAc, wash 3x with Brine (Do not use acid washes!).
Aldehyde / Ketone	Unreacted Starting Material	Lipophilic (usually)	Trituration: Wash solid crude with cold Pentane or Hexanes .
Azine [(Azepan-2-one-N)-N=C-C=N-(N-Azepan-2-one)]	Side Reaction (Dimerization)	Very Lipophilic, High MP	Filtration: Often insoluble in cold EtOH; filter off before recrystallizing the main product.

Frequently Asked Questions (FAQs)

Q1: My NMR spectrum shows doubled peaks. Is my product impure?

• Diagnosis: Likely not. Hydrazones exhibit E/Z isomerism around the

  bond. The bulky azepan-2-one ring increases the barrier to rotation.

• Verification: Run a Variable Temperature (VT) NMR in DMSO-d6 at 80°C. If the peaks coalesce into singlets, it is a pure compound existing as rotamers.

Q2: The product turns yellow/brown on the shelf.

• Cause: Oxidation of the hydrazone linkage or trace hydrazine impurities.

• Solution: Store under Nitrogen/Argon at -20°C. Ensure all acid traces are removed (do not use HCl for workup).

Q3: Can I use HPLC for purification?

• Yes, but: Use a basic modifier.

  • Buffer: 10 mM Ammonium Bicarbonate (pH 8-9).

  • Avoid: TFA (Trifluoroacetic acid) or Formic Acid modifiers, as they promote on-column hydrolysis.

References

• General Hydrazone Stability & Purification

  • Mechanistic Insight: Hydrazones are susceptible to acid-catalyzed hydrolysis.
  • Source: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 14: Nucleophilic addition to C=O).

  • Link:

• Synthesis of N-Aminolactams

  • Context: Preparation of 1-aminoazepan-2-one typically involves the reaction of caprolactam sodium salt with electrophilic amin
  • Source: Benson, R. E., & Cairns, T. L. (1948). "Chemistry of Caprolactam." Journal of the American Chemical Society.

  • Link:

• Chromatographic Techniques for Labile Compounds

  • Technique: "Flash Chrom
  • Source: Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. Journal of Organic Chemistry. (Standard reference for buffered silica protocols).

  • Link:

• Analytical Characterization (E/Z Isomerism)

  • Insight: Hydrazones of cyclic amides often display distinct E/Z isomers in NMR due to steric clash with the ring.
  • Source: Pitea, D., et al. (1983). "Conformational analysis of hydrazones." Journal of Physical Chemistry.

  • Link:

Reference Data & Comparative Studies

1H NMR spectrum analysis of 1-Aminoazepan-2-one hydrochloride

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 1-Aminoazepan-2-one hydrochloride (also known as

-aminocaprolactam hydrochloride). It is designed to assist analytical chemists and synthetic researchers in validating compound identity, assessing purity, and distinguishing the product from its precursor, Caprolactam (Azepan-2-one) .

A Comparative Technical Guide for Structural Validation

Introduction & Structural Context

1-Aminoazepan-2-one is a functionalized lactam where the ring nitrogen is substituted with an amino group (

). In its hydrochloride salt form, the terminal amino group is protonated ( ), significantly altering the electronic environment of the seven-membered ring.

This analysis focuses on distinguishing the target molecule from its most common impurity—the starting material Caprolactam —and verifying the stoichiometry of the salt formation.

The Core Challenge

Distinguishing the

-substituted product from the unsubstituted lactam requires careful examination of the amide/hydrazide region and the subtle chemical shift changes in the ring methylene protons induced by the inductive effect of the protonated hydrazine moiety.

Experimental Protocol: High-Fidelity Acquisition

To ensure reproducible data, the following protocol synthesizes best practices for polar, salt-based heterocycles.

Sample Preparation

• Solvent Choice: DMSO-d6 (Dimethyl sulfoxide-d6) is the mandatory solvent.

  • Reasoning:

    is unsuitable due to the poor solubility of the hydrochloride salt. will cause rapid deuterium exchange of the critical ammonium ( ) protons, erasing the most diagnostic signal in the spectrum.

• Concentration: 10–15 mg of sample in 0.6 mL DMSO-d6.

• Additives: None. Avoid adding

  or acid unless performing specific exchange studies.

Acquisition Parameters

• Frequency: 400 MHz or higher recommended for resolving ring multiplets.

• Pulse Sequence: Standard 1H ZG (Zero-Go) or equivalent.

• Relaxation Delay (D1): Set to

  seconds.

  • Reasoning: The quaternary carbonyl carbon and the charged nitrogen center can increase relaxation times for adjacent protons; a longer delay ensures accurate integration for quantitative purity assessment.

• Temperature: 298 K (25°C).

Visual Workflow: Analysis Logic

The following diagram outlines the decision-making process for interpreting the spectrum.

Figure 1: Logical workflow for validating the structure of 1-Aminoazepan-2-one HCl.

Comparative Analysis: Product vs. Alternatives

This section objectively compares the spectral signature of the target compound against its parent structure (Caprolactam) to highlight diagnostic differences.

Chemical Shift Assignments (DMSO-d6)

Position	Proton Type	Caprolactam (Parent) (ppm)	1-Aminoazepan-2-one HCl (Product) (ppm)	Diagnostic Value
N-H / N-N	Amide / Hydrazide	7.0 - 7.8 (br s, 1H)	9.5 - 10.5 (br s, 3H)	Critical. The shift from amide NH to ammonium is the primary proof of synthesis.
C-7	-CH2 ( )	3.0 - 3.2 (m, 2H)	3.5 - 3.8 (m, 2H)	High. Significant downfield shift due to the inductive effect of the cationic nitrogen.
C-3	-CH2 ( )	2.2 - 2.4 (m, 2H)	2.4 - 2.6 (m, 2H)	Low. Minimal change; often overlaps with DMSO solvent peak (2.50 ppm).
C-4,5,6	Internal CH2s	1.4 - 1.8 (m, 6H)	1.5 - 1.9 (m, 6H)	Low. The "hump" of the ring protons remains largely unchanged.

Detailed Interpretation

The "Salt" Region (9.0 – 11.0 ppm)

• Observation: In the HCl salt, you will observe a broad singlet integrating to approximately 3 protons. This corresponds to the

  group.

• Comparison: The free base (1-aminoazepan-2-one) would show a signal significantly upfield (typically 4.0–5.0 ppm for

  ) and integrating to 2 protons.

• Caprolactam: Shows a broad amide doublet/singlet around 7.5 ppm. If this peak is present, your sample contains unreacted starting material.

The "Alpha-Nitrogen" Region (3.5 – 3.8 ppm)

• Mechanistic Insight: The protonation of the exocyclic amine creates a positive charge that withdraws electron density from the ring nitrogen, which in turn deshields the adjacent methylene protons at position 7.

• Result: These protons shift downfield by approximately 0.4–0.6 ppm compared to Caprolactam. This shift is a reliable indicator that the nitrogen has been substituted and protonated.

The "Fingerprint" Region (1.5 – 1.9 ppm)

• The three internal methylene groups (C-4, C-5, C-6) appear as complex multiplets. While they do not provide specific diagnostic shifts, their integration (6H) is essential for confirming the integrity of the seven-membered ring.

Troubleshooting & Common Impurities

Anomaly Observed	Probable Cause	Corrective Action
Signal at ~7.5 ppm	Residual Caprolactam	Recrystallize product (e.g., from EtOH/Et2O).
Missing peaks > 8 ppm	Deuterium Exchange	Ensure solvent is dry DMSO-d6, not or wet .
Sharp singlet ~3.3 ppm	Water	Dry the sample; water peak can obscure the signal.
Split peaks / Complexity	Restricted Rotation	At room temperature, the N-N bond may exhibit restricted rotation; warming the sample to 313 K may sharpen the signals.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on general heterocyclic chemical shifts and substituent effects).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Online resource for chemical shift prediction logic).

Comparative Guide: Mass Spectrometry Profiling of 1-Aminoazepan-2-one

Executive Summary: The Analytical Challenge

In the synthesis of medium-ring nitrogen heterocycles—critical scaffolds for psychotropic drugs and peptidomimetics—1-Aminoazepan-2-one (N-aminocaprolactam) represents a unique analytical target. It frequently appears either as a functionalized synthetic intermediate (e.g., in hydrazone formation) or as a specific impurity in the bulk production of caprolactam derivatives.

This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of 1-Aminoazepan-2-one versus its non-aminated parent, Caprolactam (Azepan-2-one). By understanding the distinct cleavage pathways driven by the labile N-N bond, researchers can achieve higher specificity in impurity profiling and structural verification.

Experimental Configuration & Protocol

To ensure reproducible fragmentation data, the following standardized protocol is recommended. This workflow minimizes thermal degradation prior to ionization, a common risk with hydrazine derivatives.

Standardized LC-MS/MS Protocol

• System: Q-TOF or Triple Quadrupole MS coupled with UHPLC.

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).

  • Rationale: ESI is "softer" than EI, preserving the molecular ion [M+H]+ which is critical for distinguishing the N-amino analog from thermal decomposition products.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

Direct Infusion (for Structural Elucidation)

• Concentration: 10 µg/mL in 50:50 MeOH:H2O.

• Flow Rate: 10 µL/min.

• Collision Energy (CE): Ramped 10–40 eV to observe sequential fragmentation.

Comparative Fragmentation Analysis

The Comparator: Caprolactam (Azepan-2-one)

• Molecular Weight: 113.16 Da

• Precursor Ion [M+H]+: m/z 114

• Dominant Mechanism: Ring opening followed by sequential loss of small alkyl or carbonyl fragments.

• Key Fragments:

  • m/z 85 (Loss of CO, -28 Da)

  • m/z 55 (C4H7+ fragment)

The Target: 1-Aminoazepan-2-one

• Molecular Weight: 128.17 Da

• Precursor Ion [M+H]+: m/z 129

• Dominant Mechanism: The fragmentation is governed by the N-N bond , which is significantly weaker (~160-200 kJ/mol) than the C-N or C-C bonds (~300-350 kJ/mol).

Key Diagnostic Pathways

• Primary N-N Cleavage (The Distinguisher): Unlike caprolactam, 1-Aminoazepan-2-one undergoes a characteristic loss of ammonia (NH3) or the amino radical (•NH2) depending on the energy regime.

  • Observation: A strong fragment at m/z 112 (Radical cation) or m/z 113 (Protonated Caprolactam species) indicating the loss of the exocyclic nitrogen.

• Ring Contraction & CO Loss: Similar to the parent lactam, the ring opens, but the presence of the hydrazine moiety facilitates complex rearrangements, often yielding stable cyclic hydrazinium ions.

Data Summary Table

Feature	1-Aminoazepan-2-one	Caprolactam (Alternative)	Diagnostic Significance
Precursor [M+H]+	129.1	114.1	Immediate MW differentiation.
Primary Fragment	112.1 (Loss of NH3/NH2)	85.1 (Loss of CO)	1-Amino analog loses the N-group first; Caprolactam loses Carbonyl first.
Secondary Fragment	84.1	55.1	Convergence of pathways after N-N cleavage.
Nitrogen Content	High (Hydrazine character)	Low (Amide character)	N-N bond drives lower stability and distinct low-mass ions.

Mechanistic Visualization

Pathway 1: Fragmentation Logic

The following diagram illustrates the divergent pathways between the target and its alternative.

Figure 1: Divergent fragmentation pathways. The N-amino derivative (Blue) routes through an intermediate resembling the parent lactam (Red) after N-N bond scission.

Pathway 2: Experimental Workflow

This self-validating workflow ensures that the observed peaks are intrinsic to the molecule and not artifacts of the ion source.

Figure 2: Step-by-step MS/MS acquisition workflow for structural confirmation.

References & Authoritative Grounding

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text establishing N-N bond cleavage energetics).

• NIST Chemistry WebBook. Caprolactam Mass Spectrum. National Institute of Standards and Technology. [Link]

• Smith, P. A. S. (1983). Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds. Benjamin/Cummings. (Source for chemical stability of N-amino lactams).

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley. (Reference for lactam ring fragmentation mechanisms).